6-Chloro-2-(methylthio)pyrimidine-4-carboxylic acid
Overview
Description
“6-Chloro-2-(methylthio)pyrimidin-4-amine” is a chemical compound with the molecular formula C5H6ClN3S . It has a molecular weight of 175.639 . This compound is also known by other names such as “4-Amino-6-Chloro-2-methylthiopyrimidine”, “4-Amino-6-chloro-2-methylmercaptopyrimidine”, and "6-chloro-2-methylthiopyrimidin-4-ylamine" .
Molecular Structure Analysis
The InChI representation of the molecule isInChI=1S/C5H6ClN3S/c1-10-5-8-3(6)2-4(7)9-5/h2H,1H3,(H2,7,8,9) . This can be used to generate a 3D structure of the molecule. Physical And Chemical Properties Analysis
The compound has a molecular weight of 175.639 . Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the sources I found.Scientific Research Applications
Synthesis Methods
This compound plays a significant role in the synthesis of bicyclic [6 + 6] systems , specifically pyrimido [4,5-d]pyrimidines and pyrimido [5,4-d]pyrimidines . These systems are of interest due to their potential applications in medicinal chemistry .
Reactivity of Substituents
The reactivity of the substituents linked to the ring carbon and nitrogen atoms of this compound is a key area of study . Understanding these reactivities can help in designing more efficient synthesis methods and predicting the behavior of the compound in biological systems .
Biological Applications
This compound has been studied for its potential biological applications . It’s part of a class of compounds that have been applied on a large scale in the medical and pharmaceutical fields .
Building Block in Medicinal Chemistry
This compound is used as a building block in medicinal chemistry synthesis . It’s an important component in the creation of various pharmaceutical compounds .
Synthesis of Variolin B1
It’s used in the total synthesis of the marine alkaloid variolin B1 . Variolin B1 is a compound of interest due to its potential anti-cancer properties .
Synthesis of 2-Hydroxy-4-Pyrimidinecarboxylic Acid
This compound is also used in the synthesis of 2-hydroxy-4-pyrimidinecarboxylic acid . This acid has potential applications in the treatment of various diseases .
Synthesis of 2,4-Disubstituted Pyrimidines
It’s used in the synthesis of 2,4-disubstituted pyrimidines , a novel class of KDR kinase inhibitors . These inhibitors are being studied for their potential use in cancer treatment .
Molecular Weight and Structure
The molecular weight of this compound is 175.639 . Understanding the molecular weight and structure of a compound is crucial in predicting its properties and potential applications .
Mechanism of Action
Target of Action
Similar compounds have been used in the preparation of gsk3β inhibitors and non-nucleoside reverse transcriptase inhibitors for treating hiv infection .
Mode of Action
Based on its structural similarity to other pyrimidine derivatives, it may interact with its targets by forming hydrogen bonds and hydrophobic interactions, leading to changes in the conformation and function of the target proteins .
Biochemical Pathways
Given its potential role as a gsk3β inhibitor, it may be involved in pathways related to cell signaling, glucose metabolism, and cell cycle regulation .
Result of Action
If it acts as a gsk3β inhibitor, it could potentially inhibit the activity of gsk3β, a protein kinase involved in numerous cellular processes, including cell division, apoptosis, and insulin signaling .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 6-Chloro-2-(methylthio)pyrimidine-4-carboxylic acid. For instance, extreme pH or temperature conditions could potentially affect the compound’s stability or its interaction with target proteins .
properties
IUPAC Name |
6-chloro-2-methylsulfanylpyrimidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O2S/c1-12-6-8-3(5(10)11)2-4(7)9-6/h2H,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PELVWMMDKVPHOA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=CC(=N1)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2-(methylthio)pyrimidine-4-carboxylic acid | |
CAS RN |
99951-95-8 |
Source
|
| Record name | 6-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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